![molecular formula C16H10F6O3 B6411414 3-(2-Methoxy-5-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% CAS No. 1261936-79-1](/img/structure/B6411414.png)
3-(2-Methoxy-5-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95%
Overview
Description
3-(2-Methoxy-5-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% (hereafter referred to as 3-MTFMPA) is an organic compound with a wide range of applications in the scientific research field. It is a white crystalline solid with a molecular formula of C13H7F6O2, and a molecular weight of 308.14 g/mol. 3-MTFMPA is an important reagent for the synthesis of other compounds, as well as a versatile tool for studying the biochemical and physiological effects of various compounds.
Scientific Research Applications
3-MTFMPA has a wide range of applications in the scientific research field. It is used as a reagent for the synthesis of other compounds, such as 3-methoxy-2-trifluoromethylbenzoic acid (MTFMBA) and 3-methoxy-4-trifluoromethylbenzoic acid (MTFMBA). It is also used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug flufenamic acid, and the antifungal drug fluconazole. In addition, 3-MTFMPA is used as a tool for studying the biochemical and physiological effects of various compounds, such as the effects of drugs on the human body.
Mechanism of Action
The mechanism of action of 3-MTFMPA is not yet fully understood. However, it is believed that the compound acts by inhibiting the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. Prostaglandins are hormones that are involved in inflammation, pain, and fever. By inhibiting COX, 3-MTFMPA can reduce the production of prostaglandins, which can lead to a decrease in inflammation, pain, and fever.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-MTFMPA are not yet fully understood. However, it is believed that the compound may have anti-inflammatory, analgesic, and antipyretic effects. In addition, 3-MTFMPA has been shown to have antioxidant and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
3-MTFMPA is a useful reagent for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in aqueous solutions. Additionally, 3-MTFMPA is relatively non-toxic and can be used in a variety of laboratory experiments. However, the compound is not soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
The potential future directions for 3-MTFMPA are numerous. Further research is needed to better understand the biochemical and physiological effects of the compound, as well as its potential therapeutic applications. Additionally, research is needed to develop more efficient and cost-effective synthesis methods for the compound. Finally, research is needed to develop new uses for 3-MTFMPA, such as in the synthesis of new drugs and other compounds.
Synthesis Methods
The synthesis of 3-MTFMPA involves the reaction of 2-methoxy-5-trifluoromethylphenol (MTFMP) with trifluoromethanesulfonic anhydride (TFMSA) in the presence of a base such as pyridine. The reaction takes place in an aqueous solution at room temperature, and yields 3-MTFMPA as a white crystalline solid. The reaction is shown in the following equation:
MTFMP + TFMSA + Pyridine → 3-MTFMPA + Pyridine HCl
properties
IUPAC Name |
3-[2-methoxy-5-(trifluoromethyl)phenyl]-5-(trifluoromethyl)benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10F6O3/c1-25-13-3-2-10(15(17,18)19)7-12(13)8-4-9(14(23)24)6-11(5-8)16(20,21)22/h2-7H,1H3,(H,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABTCBDWRFYIGEG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10F6O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80692149 | |
Record name | 2'-Methoxy-5,5'-bis(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80692149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261936-79-1 | |
Record name | [1,1′-Biphenyl]-3-carboxylic acid, 2′-methoxy-5,5′-bis(trifluoromethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261936-79-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2'-Methoxy-5,5'-bis(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80692149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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